Cas no 95550-06-4 (2-methoxy-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2-methoxy-1-(piperazin-1-yl)ethan-1-one
• CAS No: 95550-06-4
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• MDL: MFCD09043264
• CID: 799572
• PubChem ID: 13715572
• Update Time: 2025-11-01

2-methoxy-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-methoxy-1-(1-piperazinyl)-
• 1-(METHOXYACETYL)PIPERAZINE
• 2-methoxy-1-(piperazin-1-yl)ethanone
• 2-methoxy-1-piperazin-1-ylethanone
• Piperazine, 1-(methoxyacetyl)- (9CI)
• 2-methoxy-1-(piperazin-1-yl)ethan-1-one
• CS-0057778
• EN300-40770
• FT-0728812
• SCHEMBL275988
• YXPHKMZYEBWDQO-UHFFFAOYSA-N
• 95550-06-4
• DTXSID40547449
• AKOS000127633
• 2-methoxy-1-piperazin-1-yl-ethanone
• AS-50602
• Z234898169
• MFCD09043264
• P10687
• DA-00205

• MDL： MFCD09043264
• Inchi： 1S/C7H14N2O2/c1-11-6-7(10)9-4-2-8-3-5-9/h8H,2-6H2,1H3
• InChI Key： YXPHKMZYEBWDQO-UHFFFAOYSA-N
• SMILES： O(C)CC(N1CCNCC1)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-methoxy-1-(piperazin-1-yl)ethan-1-one

Comprehensive Overview of 2-Methoxy-1-(piperazin-1-yl)ethan-1-one (CAS No. 95550-06-4): Properties, Applications, and Industry Insights

2-Methoxy-1-(piperazin-1-yl)ethan-1-one (CAS No. 95550-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperazine derivatives, which are widely recognized for their role in drug discovery and material science. With the increasing demand for novel bioactive molecules, researchers are exploring its potential in medicinal chemistry and catalyst design.

The molecular structure of 2-Methoxy-1-(piperazin-1-yl)ethan-1-one combines a methoxy group with a piperazine ring, offering distinct electronic and steric properties. This configuration makes it a valuable intermediate in synthesizing compounds with enhanced bioavailability and target selectivity. Recent studies highlight its utility in developing CNS-targeting agents, aligning with the growing focus on neurological disorders such as Alzheimer's and Parkinson's disease—a trending topic in healthcare forums and academic searches.

From an industrial perspective, CAS No. 95550-06-4 is often discussed in the context of green chemistry and sustainable synthesis. As environmental regulations tighten, manufacturers are seeking eco-friendly pathways to produce such intermediates. This aligns with frequent search queries like "sustainable piperazine derivatives" or "low-toxicity synthetic routes," reflecting broader industry trends. The compound’s stability under mild conditions further supports its adoption in large-scale pharmaceutical production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 2-Methoxy-1-(piperazin-1-yl)ethan-1-one, ensuring purity and compliance with regulatory standards. Researchers frequently inquire about "analytical methods for piperazine-based compounds," underscoring the need for precise quality control in APIs (Active Pharmaceutical Ingredients).

In summary, 95550-06-4 represents a nexus of innovation in drug development and industrial chemistry. Its relevance to neurological research and sustainable manufacturing positions it as a compound of enduring interest, addressing both scientific and environmental priorities in the modern era.